N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C14H16N2O3S/c1-10-7-12(19-2)8-13(17)16(10)5-4-15-14(18)11-3-6-20-9-11/h3,6-9H,4-5H2,1-2H3,(H,15,18)
• InChI Key: AAIIELGGWMFESH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CSC=C2)OC
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)thiophene-3-carboxamide, also known as MTE-T, is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicinal chemistry. MTE-T is a thiophene derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral effects. In

Scientific Research Applications

Antimicrobial and Antifungal Applications

Research has demonstrated the potential of thiophene derivatives in developing antimicrobial and antifungal agents. For instance, studies on the synthesis of thiazoles and their derivatives have highlighted their in vitro antimicrobial activity against bacterial and fungal isolates, indicating their therapeutic potential in treating infections (Wardkhan et al., 2008). Similarly, novel benzodifuranyl derivatives have shown significant anti-inflammatory and analgesic activities, suggesting their applicability in managing pain and inflammation (Abu‐Hashem et al., 2020).

Synthesis of Novel Organic Compounds

The synthesis of novel organic compounds using thiophene derivatives has been a focus of research, aiming at exploring their potential therapeutic and industrial applications. For example, the development of color-tunable fluorophores based on thioamide building blocks for potential use in dye-sensitized solar cells and as fluorescent dyes in various applications showcases the versatility of these compounds (Witalewska et al., 2019). Moreover, the exploration of thiophene-3-carboxamide derivatives for their antibacterial and antifungal properties further underscores the chemical diversity and utility of these compounds (Vasu et al., 2005).

Materials Science Applications

In the realm of materials science, the electrochemical synthesis of polythiophenes and polyselenophenes indicates the potential of thiophene derivatives in creating conductive polymers for electronic applications, such as in solar cells and electronic devices (Dian et al., 1986). This line of research opens new avenues for the development of advanced materials with tailored electrical properties.